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Compound of Interest

Compound Name: DL-Arabinose

Cat. No.: B3425369

Proper disposal of laboratory chemicals is paramount for ensuring personnel safety and

environmental protection. This document provides detailed procedures for the safe disposal of
DL-Arabinose, a pentose sugar commonly used in biochemical research. While generally not
classified as a hazardous substance, adherence to proper disposal protocols is essential.[1][2]

[3]

Immediate Safety and Handling

Before handling DL-Arabinose, it is crucial to consult the substance's Safety Data Sheet
(SDS). While some sources indicate it is not a hazardous substance, others suggest it may
cause eye, skin, or respiratory tract irritation.[1][2][4] One source has classified it as harmful if
swallowed and very toxic to aquatic life with long-lasting effects.[5] Always wear appropriate
personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. In case
of a spill, avoid generating dust.[4] Sweep up the solid material and place it in a sealed
container for disposal.[3][4][6]

Quantitative Safety Data Summary

The following table summarizes key safety and disposal information from various sources. Note
the variations in hazard classifications.
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Supplier/Source

GHS Classification

Key Disposal
Recommendations

Does not meet criteria for

Consult local waste disposal

expert; do not empty into

Carl ROTH o drains; handle contaminated
classification.[1][2]
packages as the substance
itself.[1][2]
Acute toxicity, Oral (Category Dispose of contents/container
) 4); Acute aquatic toxicity to an approved waste disposal
DC Chemicals ) ) )
(Category 1); Chronic aquatic plant; avoid release to the
toxicity (Category 1).[5] environment.[5]
Entrust disposal to a licensed
] Not regulated as a dangerous waste disposal company;
TCI Chemicals

good.

follow local and national

regulations.

Flinn Scientific

Considered nonhazardous
according to GHS.[3]

Review all federal, state, and
local regulations before

proceeding.[3]

General Sugar Disposal

Guidelines

Not applicable

Small, uncontaminated
quantities of water-soluble
sugars may be drain-disposed

with significant dilution.[7][8]

Step-by-Step Disposal Procedures

The appropriate disposal method for DL-Arabinose depends on the quantity and whether it is

contaminated with other hazardous materials.

Method A: Disposal of Small, Uncontaminated Quantities (<100g)

For small quantities of pure DL-Arabinose that are not contaminated with any hazardous

substances, drain disposal may be permissible, provided it aligns with local regulations.
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» Dissolve: Completely dissolve the solid DL-Arabinose in a large volume of water (a ratio of
at least 1:20 is recommended).

 Dilute and Flush: Slowly pour the resulting solution down the drain, flushing with a copious
amount of cold water. This prevents potential clogging and ensures significant dilution.[7]

e Log: Record the disposal in the laboratory's waste log, if required by your institution's
policies.

Method B: Disposal of Large Quantities or Contaminated Waste

For larger quantities of DL-Arabinose or any amount that is contaminated with other
chemicals, solid waste disposal is the required method.

« Containment: Place the solid DL-Arabinose waste into a clearly labeled, sealed, and
appropriate waste container.

e Labeling: Label the container as "Non-Hazardous Waste: DL-Arabinose." If contaminated,
the label must reflect all hazardous components in the mixture.

o Consultation: Always consult with your institution's Environmental Health and Safety (EHS)
department or a licensed waste disposal company to ensure compliance with all local, state,
and federal regulations.

o Disposal: Dispose of the container through your institution's chemical waste program or a
licensed waste disposal service.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of DL-
Arabinose.
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(Start: DL-Arabinose Waste)

:

Is the waste contaminated
with hazardous materials?

Is the quantity > 100g? Yes

Method A: Method B:
Drain Disposal Solid Waste Disposal

Dissolve in large Contain in a sealed,
volume of water labeled container

Flush down drain with Consult EHS and dispose
copious amounts of water via chemical waste program

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of DL-Arabinose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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